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Compound of Interest

Compound Name: Furandiol
CAS No.: 59684-34-3
Cat. No.: B14608840
Get Quote
. J

The safe and compliant disposal of Furandiol, like all laboratory chemicals, is a critical
component of maintaining a secure research environment and ensuring environmental
protection. This guide provides detailed, step-by-step procedures for the proper handling and
disposal of Furandiol waste, in line with general laboratory hazardous waste protocols.

Immediate Safety and Handling

Before beginning any disposal process, it is essential to be aware of the hazards associated
with Furandiol. Based on data for related furan compounds, Furandiol should be handled with
care.[1][2] Always consult the specific Safety Data Sheet (SDS) for the isomer you are using.

Key Hazards:
o Harmful if swallowed.[1]
o Causes skin and serious eye irritation or damage.[1][2]

* May cause respiratory irritation.[1]
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o Combustible as a liquid or solid.[3]

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.[3]

e Body: A lab coat or other protective clothing to prevent skin contact.[3]

o Respiratory: Use in a well-ventilated area or under a fume hood.[4] A respirator may be
necessary if dust or aerosols are generated.[3]

Furandiol Properties and Classification

For the purposes of this guide, quantitative data for the common isomer 2,5-
Bis(hydroxymethyl)furan is summarized below. This information is crucial for a proper hazard

assessment.

Property Value

Chemical Name 2,5-Bis(hydroxymethyl)furan

CAS Number 1883-75-6

Molecular Formula CeHsOs3

Melting Point 74-77 °C

Boiling Point 95-120 °C @ 0.4mmHg

Flash Point >110 °C

Hazards Skin Irritant, Eye Irritant, Harmful if Swallowed
Source:[4]

All waste chemicals, including Furandiol and materials contaminated with it, should be treated
as hazardous unless confirmed otherwise by an environmental safety professional.[5]
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Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and preparing Furandiol waste for final
disposal by a licensed waste management contractor.

Step 1: Waste Identification and Segregation
« ldentify: Clearly identify the waste as "Furandiol waste".

o Segregate: Do not mix Furandiol waste with non-hazardous waste.[6] It should be
segregated from other incompatible chemical wastes, such as strong oxidizing agents or
strong acids.[4]

e Types of Waste:

o Solid Waste: Unused or expired solid Furandiol, contaminated gloves, weigh boats, or
paper towels.

o Liquid Waste: Solutions containing Furandiol.
o Sharps: Contaminated needles or glassware.
Step 2: Use Appropriate Waste Containers

o Compatibility: Use a container that is compatible with Furandiol. High-density polyethylene
(HDPE) or the original container are often suitable choices.[7]

» Condition: Ensure the container is in good condition, with no leaks or cracks.[8]

o Closure: The container must have a tightly sealing lid.[8] Containers must be kept closed
except when adding waste.[5]

Step 3: Proper Labeling of Waste Containers

e Mandatory Labeling: As soon as waste accumulation begins, the container must be labeled
with the words "HAZARDOUS WASTE".[8][9]
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» Content Identification: The label must also clearly state the contents (e.g., "Furandiol
Waste," "Aqueous Furandiol Solution™) and list all components with their approximate
percentages.[8]

e Hazard Warning: Include appropriate hazard warnings or pictograms that reflect the risks
(e.qg., irritant, harmful).[9]

Step 4: Accumulation and Storage

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)
within the laboratory.[9]

Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks.[5]

Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat or ignition
sources.[3]

Step 5: Spill Management

Cleanup: In case of a small spill, clean it up immediately using an appropriate spill kit.[7]
Avoid generating dust from solid spills.[3]

Waste Disposal: All materials used for spill cleanup (absorbents, PPE) must be placed in the
hazardous waste container and disposed of as hazardous waste.[5]

Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) office immediately.[5]

Step 6: Arranging for Final Disposal

o Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS
or a licensed hazardous waste disposal company.[10]

» Follow Regulations: Disposal must be carried out in accordance with all local, state, and
federal regulations, such as those from the EPA's Resource Conservation and Recovery Act
(RCRA).[7]
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 Recommended Method: The recommended disposal method for this type of chemical waste
is often incineration in an authorized facility equipped with appropriate safeguards.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Furandiol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Furandiol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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